Cas no 51584-17-9 (2-(1-Methyl-1H-indol-3-yl)acetonitrile)

2-(1-Methyl-1H-indol-3-yl)acetonitrile structure
51584-17-9 structure
Product Name:2-(1-Methyl-1H-indol-3-yl)acetonitrile
CAS No:51584-17-9
MF:C11H10N2
MW:170.210502147675
MDL:MFCD09038157
CID:56041
PubChem ID:10654720
Update Time:2025-04-18

2-(1-Methyl-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Methyl-1H-indol-3-yl)acetonitrile
    • 1-METHYL INDOLE-3-ACETONITRILE
    • 2-(1-methylindol-3-yl)acetonitrile
    • Indole-3-acetonitrile,1-methyl- (7CI)
    • 1-Methylindole-3-acetonitrile
    • 3-(Cyanomethyl)-1-methylindole
    • N-Methylindole-3-acetonitrile
    • 1-Methyl-3-indolylacetonitrile
    • A7605
    • SB15044
    • SY034356
    • MFCD09038157
    • Q-101893
    • AC-22978
    • 2-(1-methyl-1H-indol-3-yl)acetonitrile;2-(1-Methyl-3-indolyl)acetonitrile
    • SCHEMBL5645566
    • DHAXZZYQEUESTH-UHFFFAOYSA-N
    • FS-3760
    • Z1198184446
    • FT-0651626
    • DTXSID30442994
    • 1H-Indole-3-acetonitrile, 1-methyl-
    • EN300-190680
    • AKOS005146229
    • 2-(1-Methyl-3-indolyl)acetonitrile
    • (1-methyl-1H-indol-3-yl)acetonitrile
    • AM20040606
    • 51584-17-9
    • STL218662
    • MDL： MFCD09038157
    • Inchi： 1S/C11H10N2/c1-13-8-9(6-7-12)10-4-2-3-5-11(10)13/h2-5,8H,6H2,1H3
    • InChI Key： DHAXZZYQEUESTH-UHFFFAOYSA-N
    • SMILES： N1(C)C=C(CC#N)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 170.08400
  • Monoisotopic Mass: 170.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Color/Form: Yellowish solid or liquid
  • Density: 1.06
  • Boiling Point: 354.5℃ at 760 mmHg
  • Flash Point: 168.2 °C
  • Refractive Index: 1.591
  • PSA: 28.72000
  • LogP: 2.24438

2-(1-Methyl-1H-indol-3-yl)acetonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1-Methyl-1H-indol-3-yl)acetonitrile Pricemore >>

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2-(1-Methyl-1H-indol-3-yl)acetonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:51584-17-9)2-(1-Methyl-1H-indol-3-yl)acetonitrile
Order Number:A7605
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):385.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:51584-17-9)2-(1-Methyl-1H-indol-3-yl)acetonitrile
A7605
Purity:99%
Quantity:1g
Price ($):385.0
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